Cas no 2246651-56-7 ((2-cyclopropyl-1,3-oxazol-5-yl)boronic acid)
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-(2-cyclopropyl-5-oxazolyl)-
- (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid
-
- MDL: MFCD30610200
- Inchi: 1S/C6H8BNO3/c9-7(10)5-3-8-6(11-5)4-1-2-4/h3-4,9-10H,1-2H2
- InChI Key: HDOYVFUEAAZOOR-UHFFFAOYSA-N
- SMILES: B(C1OC(C2CC2)=NC=1)(O)O
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-317279-0.05g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-317279-0.1g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-317279-0.25g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-317279-0.5g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-317279-1.0g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-317279-2.5g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-317279-5.0g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 | |
| Enamine | EN300-317279-10.0g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-19 | |
| Enamine | EN300-317279-1g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 1g |
$914.0 | 2023-09-05 | ||
| Enamine | EN300-317279-5g |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid |
2246651-56-7 | 5g |
$2650.0 | 2023-09-05 |
(2-cyclopropyl-1,3-oxazol-5-yl)boronic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid
Recent Advances in the Application of (2-cyclopropyl-1,3-oxazol-5-yl)boronic Acid (CAS: 2246651-56-7) in Chemical Biology and Drug Discovery
The compound (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid (CAS: 2246651-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This boronic acid derivative, characterized by its oxazole ring and cyclopropyl substituent, serves as a valuable building block in the synthesis of bioactive molecules and as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a probe for studying biological systems.
One of the most notable applications of (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The boronic acid moiety facilitates the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. Researchers have leveraged this reactivity to synthesize libraries of compounds for high-throughput screening against various disease targets, including cancer and infectious diseases. The cyclopropyl group enhances the metabolic stability of the resulting molecules, making them more suitable for in vivo applications.
In a recent study published in the Journal of Medicinal Chemistry, (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid was employed as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that the incorporation of this boronic acid derivative into the inhibitor scaffold significantly improved binding affinity and selectivity for the target kinases. Molecular docking simulations revealed that the cyclopropyl group interacts favorably with hydrophobic pockets in the kinase active site, while the boronic acid moiety forms critical hydrogen bonds with key residues. These findings underscore the compound's potential in the design of next-generation kinase inhibitors.
Another emerging application of (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid is in the field of boron neutron capture therapy (BNCT), an innovative approach for treating cancer. The boronic acid group can capture thermal neutrons, leading to the production of high-energy alpha particles that selectively destroy cancer cells. Preliminary studies have shown that derivatives of this compound exhibit favorable tumor-targeting properties and low systemic toxicity, making them promising candidates for clinical development. Researchers are currently optimizing the pharmacokinetic properties of these derivatives to enhance their therapeutic efficacy.
Beyond its therapeutic applications, (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid has also found utility as a molecular probe for studying biological processes. Its ability to form reversible covalent bonds with diols and other nucleophiles makes it an ideal tool for investigating carbohydrate-protein interactions and other dynamic biological events. Recent work has utilized this compound to develop fluorescent probes for real-time imaging of cellular processes, providing new insights into disease mechanisms and potential therapeutic targets.
In conclusion, (2-cyclopropyl-1,3-oxazol-5-yl)boronic acid (CAS: 2246651-56-7) represents a versatile and valuable compound in chemical biology and drug discovery. Its unique structural features and reactivity profile enable diverse applications, from synthetic chemistry to therapeutic development. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the advancement of biomedical science. Future studies will likely focus on expanding its utility in targeted therapies and diagnostic tools, further solidifying its importance in the field.
2246651-56-7 ((2-cyclopropyl-1,3-oxazol-5-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)